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Compound of Interest

Compound Name: Cy5.5-cooh

CAS No.: 1144107-80-1

Cat. No.: B1669372 Get Quote

Bioconjugation Strategies, Characterization, and In Vivo Protocols

Introduction: The Near-Infrared Advantage
Fluorescence imaging in the visible spectrum (400–650 nm) is severely limited in deep tissue

due to high photon scattering and strong absorption by hemoglobin and melanin. Cy5.5

(Cyanine 5.[1][2][3][4]5) overcomes these barriers by emitting in the Near-Infrared I (NIR-I)

window (650–900 nm).

In this region, the absorption coefficients of water, hemoglobin, and lipids reach their combined

minima, creating an "optical transparency window." Furthermore, tissue autofluorescence—

primarily driven by collagen, elastin, and NADH—drops significantly above 650 nm.

Why Cy5.5-COOH? While the NHS-ester form of Cy5.5 is commercially available, the

Carboxylic Acid (Cy5.5-COOH) variant offers distinct advantages for the advanced developer:

Cost-Efficiency: Significantly lower cost per milligram, allowing for high-throughput screening.

Chemical Versatility: Can be activated via EDC/NHS for amine labeling, or coupled to

hydrazines/hydroxylamines, offering flexible conjugation routes not limited to lysine residues.

Stability: The -COOH group is hydrolytically stable for long-term storage, unlike the moisture-

sensitive NHS ester.
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Technical Specifications
Parameter Value Notes

Excitation Max 675 nm
Optimal laser line: 670 nm or

633 nm (sub-optimal)

Emission Max 694 nm
Detection filter: 700–720 nm

bandpass

Extinction Coeff.[1] (

)
~210,000 M⁻¹cm⁻¹

High absorptivity drives

brightness

Quantum Yield (

)
~0.20 - 0.23

Solvent dependent (higher in

organics)

Correction Factor (280nm) 0.05 (5%)
Critical for calculating protein

concentration

Solubility DMSO, DMF, Methanol
Low aqueous solubility;

requires organic co-solvent

Molecular Weight ~600 - 750 Da
Varies by counter-ion (Cl⁻, K⁺)

and sulfonation

Bioconjugation Protocol: Activation and Labeling
Core Challenge: Cy5.5-COOH is non-reactive toward proteins in its native state. It must be

chemically activated "in situ" to form a reactive intermediate.

Methodology: We utilize a Two-Step EDC/Sulfo-NHS Activation. Why Two-Step? Mixing EDC,

Dye, and Protein simultaneously (One-Step) causes the EDC to crosslink the protein's own

carboxyls and amines, resulting in aggregation. The Two-Step method activates the dye first,

then reacts it with the protein.

Phase A: Activation of Cy5.5-COOH
Reagents:

Cy5.5-COOH (dissolved in anhydrous DMSO at 10 mg/mL).
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EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride).

Sulfo-NHS (N-hydroxysulfosuccinimide).

Activation Buffer: MES Buffer (100 mM, pH 5.5). Crucial: EDC is most stable at pH 5.0–6.0.

Protocol:

Dissolve 1 mg of Cy5.5-COOH in 100 µL dry DMSO.

Prepare fresh EDC (10 mg/mL) and Sulfo-NHS (10 mg/mL) in MES Buffer.

Add 20 molar equivalents of EDC and 50 molar equivalents of Sulfo-NHS to the dye solution.

Incubate for 15–30 minutes at Room Temperature (RT) in the dark.

Result: Formation of the semi-stable Cy5.5-Sulfo-NHS ester.

Phase B: Conjugation to Antibody (IgG)
Reagents:

Target Antibody (1–2 mg/mL).

Reaction Buffer: 1M Sodium Bicarbonate (pH 8.3–8.5). Crucial: Lysine amines must be

deprotonated to react.

Protocol:

Buffer Exchange: If antibody is in Tris or Glycine (amine buffers), dialyze into PBS or

Bicarbonate immediately. Amines in the buffer will quench the dye.

Adjust antibody solution to pH 8.3 by adding 1/10th volume of 1M Sodium Bicarbonate.

Add the activated Cy5.5 solution (from Phase A) to the antibody dropwise while vortexing

gently.

Target Ratio: Use a 10:1 to 20:1 molar excess of Dye:Protein.
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Incubate for 1 hour at RT with continuous gentle agitation (protect from light).

Quenching: Add 1/10th volume of 1M Tris (pH 8.0) to stop the reaction.

Phase C: Purification
Unreacted dye will cause immense background noise in vivo.

Use a Desalting Column (e.g., PD-10 or Zeba Spin, 7K MWCO).

Elute with PBS (pH 7.4). The first blue band is the conjugate; the second (slower) band is

free dye.

Workflow Visualization
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Caption: Two-step conjugation workflow ensuring specific labeling of antibody lysines while

preventing protein cross-linking.

Quality Control: Degree of Labeling (DOL)
Before animal injection, you must validate the DOL. A DOL of 2–4 dyes per antibody is optimal.

< 2: Weak signal.
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6: Self-quenching (reduced fluorescence) and altered antibody pharmacokinetics (liver

accumulation).

Measurement: Measure Absorbance at 280 nm (

) and 675 nm (

) using a spectrophotometer.

Calculation:

(IgG)

210,000 M⁻¹cm⁻¹

(Cy5.[1][3][4][5][6]5)

210,000 M⁻¹cm⁻¹

Correction Factor (0.05): Accounts for Cy5.5 absorbance at 280 nm.

In Vivo Imaging Application Note
Experimental Setup

Animal Model: Nude mice (preferred) or C57BL/6 (requires shaving/depilation).

Diet: Switch mice to Alfalfa-free diet 1 week prior. Chlorophyll in standard chow fluoresces

strongly in the NIR range (650–700 nm), causing high gut background.

Dose: 1–2 nmol of dye per mouse (approx. 20–50 µg of antibody conjugate) via tail vein.

Imaging Parameters
Excitation Filter: 640 nm or 675 nm.
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Emission Filter: 700 nm Longpass or 720/20 nm Bandpass.

Exposure Time: 0.5 – 2.0 seconds (Cy5.5 is bright; avoid saturation).

Signal-to-Noise Optimization
NIR imaging relies on contrast.

Pre-scan: Image the animal before injection to establish autofluorescence baseline.

Clearance: For antibodies, optimal tumor-to-background ratios usually occur 24–48 hours

post-injection, allowing the conjugate to clear from the blood pool.

Imaging Logic Flow
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Start Experiment

Prep: Alfalfa-free diet
(7 days)

Injection: 1-2 nmol
(Tail Vein)

Select Timepoint

1-4 Hours:
Blood Pool/Vascular Imaging

Vascular Study
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Oncology/Targeting

Image Processing:
Subtract Pre-scan Background

Quantify ROI
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Caption: Decision tree for in vivo imaging timepoints based on biological targets (vascular vs.

solid tumor).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Precipitation during

conjugation
Hydrophobic dye aggregation

Add organic co-solvent

(DMSO) up to 10% v/v in the

reaction. Ensure protein conc

is < 2 mg/mL.[7]

Low DOL (< 1.0) Hydrolysis of NHS ester

Use fresh EDC/NHS. Ensure

Activation buffer is pH 5.5 and

Reaction buffer is pH 8.3.

High Liver Signal Aggregates or high DOL

Filter conjugate (0.2 µm)

before injection. Aim for lower

DOL (2–3).

High Gut Signal Chlorophyll autofluorescence
Critical: Use purified alfalfa-

free diet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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